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Compound of Interest

Compound Name:
Ezetimibe phenoxy glucuronide-

D4

Cat. No.: B1453199 Get Quote

An In-depth Technical Guide to Ezetimibe Phenoxy
Glucuronide-D4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Ezetimibe phenoxy glucuronide-D4, a deuterium-labeled metabolite of the

cholesterol absorption inhibitor, Ezetimibe. This document is intended for use by professionals

in research, scientific, and drug development fields, offering detailed data, experimental

protocols, and visual representations of key processes.

Core Chemical and Physical Properties
Ezetimibe phenoxy glucuronide-D4 is the deuterium-labeled form of Ezetimibe phenoxy

glucuronide, which is the primary active metabolite of Ezetimibe.[1][2] After oral administration,

Ezetimibe is rapidly absorbed and extensively metabolized in the small intestine and liver to

form this glucuronide conjugate.[1][3] The deuterium-labeled version serves as a crucial

internal standard for analytical and pharmacokinetic studies, enabling precise quantification in

biological samples through mass spectrometry and liquid chromatography.[4]
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The fundamental physical and chemical characteristics of Ezetimibe phenoxy glucuronide-
D4 are summarized in the table below.
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Property Value Citations

Chemical Name

(2S,3S,4S,5R,6S)-6-[4-

[(2S,3R)-3-[(3S)-3-(4-

fluorophenyl)-3-

hydroxypropyl]-4-oxo-1-

(2,3,5,6-tetradeuterio-4-

fluorophenyl)azetidin-2-

yl]phenoxy]-3,4,5-

trihydroxyoxane-2-carboxylic

acid

[5][6]

Synonyms

Ezetimibe-d4 Phenoxy

Glucuronide, Ezetimibe-d4 β-

D-Glucuronide, Sch 58235-d4

Glucuronide, Sch 60663-d4

[5][7]

Parent Drug Ezetimibe [4]

Appearance White to off-white solid

Category

Drug Metabolite, Stable

Isotope Labeled Reference

Standard

Applications

Internal standard for clinical

mass spectrometry,

therapeutic drug monitoring

(TDM), pharmacokinetic

studies, and metabolic

research.

[4]

Storage Conditions Store at 2-8°C in a refrigerator

for short-term storage. For

long-term storage, -20°C is

recommended. In solvent,

store at -80°C for up to 6

months or -20°C for up to 1

month. The compound is

stable at room temperature for

[3][7][8]
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short periods, such as during

shipping.

Quantitative and Structural Data
The following table details the specific quantitative and structural information for Ezetimibe
phenoxy glucuronide-D4.

Property Value Citations

CAS Number 1426174-41-5 [1][5][6]

Molecular Formula C₃₀H₂₅D₄F₂NO₉ [7][9][10]

Molecular Weight

589.57 g/mol (also reported as

589.58 g/mol and 589.6 g/mol

)

[6][7][9][10]

Monoisotopic Mass 589.20614481 Da [5]

Purity (by HPLC) >95% [10][11]

Solubility
DMSO (Slightly), Methanol

(Very Slightly), Water (Slightly)
[7]

Metabolic Pathway
Ezetimibe undergoes extensive first-pass metabolism, primarily in the intestine, to its active

phenoxy glucuronide metabolite.[12] This biotransformation is a Phase II conjugation reaction.

The parent drug, Ezetimibe, is a potent inhibitor of cholesterol absorption.[1][2]
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Metabolic Pathway of Ezetimibe
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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